Isononyl alcohol

• CAS No.: 27458-94-2
• Product Name: Isononyl alcohol
• Molecular Formula: C9H20O
• Molecular Weight: 144.25 g/mol
• IUPAC Name: 7-methyloctan-1-ol
• Standard InChI: InChI=1S/C9H20O/c1-9(2)7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3
• Standard InChIKey: QDTDKYHPHANITQ-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCO
• Canonical SMILES: CC(C)CCCCCCO
• Boiling Point: 206.0 °C; 193-202 °C
• Density: Relative density (water = 1): 0.83
• Flash Point: 93 °C o.c.
• Melting Point: 64.5 °C; -70 °C
• Physical Description: Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Solubility: Solubility in water at 20 °C: none
• Synonyms: Isononylalkohol;7-Methyloctan-1-ol;Isononyl alcohol;Einecs 248-471-3;Isononanol (9CI)
• Vapor Density: Relative vapor density (air = 1): 5.0
• Vapor Pressure: Vapor pressure, Pa at 20 °C: 30
• Reference: 1: McGinty D, Scognamiglio J, Letizia CS, Api AM. Fragrance material review on; isononyl alcohol. Food Chem Toxicol. 2010 Jul;48 Suppl 4:S79-81. doi:; 10.1016/j.fct.2010.05.034. Review. PubMed PMID: 20659642.; ; ; 2: Koch HM, Müller J, Angerer J. Determination of secondary, oxidised; di-iso-nonylphthalate (DINP) metabolites in human urine representative for the; exposure to commercial DINP plasticizers. J Chromatogr B Analyt Technol Biomed; Life Sci. 2007 Mar 1;847(2):114-25. Epub 2006 Oct 20. PubMed PMID: 17055785.; ; ; 3: Manteniotis S, Wojcik S, Göthert JR, Dürig J, Dührsen U, Gisselmann G, Hatt H.; Deorphanization and characterization of the ectopically expressed olfactory; receptor OR51B5 in myelogenous leukemia cells. Cell Death Discov. 2016 May; 9;2:16010. doi: 10.1038/cddiscovery.2016.10. eCollection 2016. PubMed PMID:; 27551504; PubMed Central PMCID: PMC4979495.; ; ; 4: Tsai T, Veitinger S, Peek I, Busse D, Eckardt J, Vladimirova D, Jovancevic N, ; Wojcik S, Gisselmann G, Altmüller J, Ständer S, Luger T, Paus R, Cheret J, Hatt; H. Two olfactory receptors-OR2A4/7 and OR51B5-differentially affect epidermal; proliferation and differentiation. Exp Dermatol. 2017 Jan;26(1):58-65. doi:; 10.1111/exd.13132. PubMed PMID: 27315375.
• PubChem Compound: 17072
• Last Modified: Nov 11 2021